Cas no 120321-65-5 (4-(Butylamino)-3-nitrobenzoic acid)

120321-65-5 structure
Product Name:4-(Butylamino)-3-nitrobenzoic acid
CAS No:120321-65-5
Molecular Formula:C11H14N2O4
Molecular Weight:238.23986
MDL:MFCD00434901
CID:133187
PubChem ID:2829816
4-(Butylamino)-3-nitrobenzoic acid Properties
Names and Identifiers
-
- 4-(Butylamino)-3-nitrobenzoic acid
- 4-BUTYLAMINO-3-NITRO-BENZOIC ACID
- Benzoic acid,4-(butylamino)-3-nitro-
- 4-Butylamino-3-nitro-benzoesaeure
- AC1MD2E4
- ACMC-1CITY
- CHEMBL236219
- CTK4B1794
- SureCN6044176
- A1-41715
- 4-(butylamino)-3-nitrobenzoicacid
- SB80865
- FT-0681504
- SR-01000575353-1
- BS-4466
- AKOS015965481
- SCHEMBL6044176
- 120321-65-5
- AKOS000214369
- EN300-1191734
- SR-01000575353
- DTXSID10385259
- CS-0297699
- PATRMRVHZVOHEB-UHFFFAOYSA-N
- 4-butylamino-3-nitrobenzoic acid
- Z56760421
-
- MDL: MFCD00434901
- InChIKey: PATRMRVHZVOHEB-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H14N2O4/c1-2-3-6-12-9-5-4-8(11(14)15)7-10(9)13(16)17/h4-5,7,12H,2-3,6H2,1H3,(H,14,15)
- SMILES: CCCCNC1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 238.09542
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 6
- Monoisotopic Mass: 238.09535693g/mol
- Heavy Atom Count: 17
- Complexity: 277
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 95.2Ų
Experimental Properties
- PSA: 92.47
4-(Butylamino)-3-nitrobenzoic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AD35067-1mg |
4-(Butylamino)-3-nitrobenzoic acid |
120321-65-5 | 90% | 1mg |
$146.00 | ||
Alichem | A019096620-1g |
4-(Butylamino)-3-nitrobenzoic acid |
120321-65-5 | 95% | 1g |
$400.00 | 2023-09-04 | |
Crysdot LLC | CD12174173-5g |
4-(Butylamino)-3-nitrobenzoic acid |
120321-65-5 | 95+% | 5g |
$856 | 2024-07-23 | |
Enamine | EN300-1191734-0.05g |
4-(butylamino)-3-nitrobenzoic acid |
120321-65-5 | 0.05g |
$148.0 | |||
Matrix Scientific | 052786-500mg |
4-(Butylamino)-3-nitrobenzoic acid |
120321-65-5 | 500mg |
$237.00 | 2023-09-10 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1368369-1g |
4-(Butylamino)-3-nitrobenzoic acid |
120321-65-5 | 95+% | 1g |
¥2887.00 |
4-(Butylamino)-3-nitrobenzoic acid Related Literature
-
Christian Müller,Guillaume Despras,Thisbe K. Lindhorst Chem. Soc. Rev., 2016,45, 3275-3302
-
You Xu,Mingzhen Wang,Kaili Ren,Tianlun Ren,Mengying Liu,Ziqiang Wang,Xiaonian Li,Liang Wang,Hongjing Wang J. Mater. Chem. A, 2021,9, 16411-16417
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Natalie A. LaFranzo,Matthew K. Strulson,Dawn M. Yanker,Luke T. Dang,Joshua A. Maurer Mol. BioSyst., 2010,6, 894-901
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Jian Hao,Yu Yang,Jiupeng Zhao,Xusong Liu,Frank Endres,Caixia Chi,Binsheng Wang,Yao Li Nanoscale, 2017,9, 8481-8488
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Janjira Panchompoo,Leigh Aldous,Richard G. Compton New J. Chem., 2010,34, 2643-2653
-
James T. Frith,Idoia Ruiz de Larramendi,John R. Owen,Nuria Garcia-Araez Chem. Commun., 2017,53, 12008-12011
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Yiying Hong,Darrell Velegol,Neetu Chaturvedi,Ayusman Sen Phys. Chem. Chem. Phys., 2010,12, 1423-1435
-
Andrea Serfőző,Gábor András Csík,Attila Kormányos,Ádám Balog,Csaba Janáky,Balázs Endrődi Nanoscale, 2023,15, 16734-16740
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